Cas no 1364745-31-2 (2,3-dihydro-1H-indene-1-carbothioamide)

• Product Name: 2,3-dihydro-1H-indene-1-carbothioamide
• CAS No: 1364745-31-2
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 6311379
• PubChem ID: 65413883
• Update Time: 2025-07-21

2,3-dihydro-1H-indene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indene-1-carbothioamide
• SCHEMBL6895230
• 1364745-31-2
• EN300-1850991
• AKOS014749792

• Inchi： 1S/C10H11NS/c11-10(12)9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2,(H2,11,12)
• InChI Key： CQRVWLIDOMWHJL-UHFFFAOYSA-N
• SMILES： S=C(C1C2C=CC=CC=2CC1)N

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-dihydro-1H-indene-1-carbothioamide

Recent Advances in the Study of 2,3-dihydro-1H-indene-1-carbothioamide (CAS: 1364745-31-2): A Comprehensive Research Brief

The compound 2,3-dihydro-1H-indene-1-carbothioamide (CAS: 1364745-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The brief is based on a thorough review of recent academic literature, patents, and industry reports, ensuring the information presented is both current and validated.

Recent studies have highlighted the role of 2,3-dihydro-1H-indene-1-carbothioamide as a promising scaffold in medicinal chemistry. Its indene core, coupled with the carbothioamide functional group, provides a versatile platform for the development of novel bioactive molecules. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases. The compound's ability to modulate these enzymatic activities has been demonstrated in vitro and in preclinical models, suggesting its utility in therapeutic interventions.

The synthesis of 2,3-dihydro-1H-indene-1-carbothioamide has been optimized in recent years, with several research groups reporting efficient and scalable methods. One notable approach involves the thioamidation of 2,3-dihydro-1H-indene-1-carboxylic acid derivatives, which has been shown to yield high purity and good yields. These advancements in synthetic methodologies have facilitated further exploration of the compound's pharmacological properties and have enabled the generation of analogs with enhanced activity and selectivity.

In terms of biological activity, 2,3-dihydro-1H-indene-1-carbothioamide has exhibited promising results in various assays. For instance, it has been shown to inhibit the proliferation of cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, its anti-inflammatory properties have been investigated, with studies reporting its ability to suppress the production of pro-inflammatory cytokines. These findings underscore the compound's potential as a multi-target agent, capable of addressing complex disease mechanisms.

Despite these encouraging results, challenges remain in the development of 2,3-dihydro-1H-indene-1-carbothioamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on designing derivatives with improved drug-like properties, and preliminary data suggest that these modifications could enhance the compound's efficacy and safety profile.

In conclusion, 2,3-dihydro-1H-indene-1-carbothioamide (CAS: 1364745-31-2) represents a promising candidate for drug development, with demonstrated activity in multiple disease-relevant pathways. Continued research into its mechanism of action, synthetic accessibility, and therapeutic potential will be crucial in translating these findings into clinical applications. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this area.